N-[Cyano(thiophen-3-YL)methyl]-2-(2,6-dimethoxyphenyl)acetamide

• IUPAC Name: N-[cyano(thiophen-3-yl)methyl]-2-(2,6-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H16N2O3S/c1-20-14-4-3-5-15(21-2)12(14)8-16(19)18-13(9-17)11-6-7-22-10-11/h3-7,10,13H,8H2,1-2H3,(H,18,19)
• InChI Key: HKSBQNIFTLELRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)CC(=O)NC(C#N)C2=CSC=C2
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are extensively used as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Synthesis Analysis

The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They can take part in a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

Thiophene, a component of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Cyanoacetylation of Amines

Cyanoacetamide derivatives serve as valuable precursors for heterocyclic synthesis. Their carbonyl and cyano functional groups allow reactions with common bidentate reagents, leading to diverse heterocyclic compounds. The active hydrogen on C-2 of cyanoacetamides participates in condensation and substitution reactions. .

Thiophene Derivatives

Cyanoacetamide derivatives have been used to synthesize novel heterocyclic compounds, including thiophenes. These compounds exhibit potential therapeutic importance. .

Medicinal Chemistry

Thiophene-based analogs, including cyanoacetamide derivatives, captivate scientists due to their biological effects. .

Mechanism of Action

Target of Action

The compound N-[Cyano(thiophen-3-YL)methyl]-2-(2,6-dimethoxyphenyl)acetamide is a thiophene-based analog . Thiophene and its derivatives are a very important class of heterocyclic compounds that have been reported to possess a wide range of therapeutic properties . .

Mode of Action

The mode of action of thiophene-based compounds can vary widely depending on their specific structure and the biological targets they interact with . For instance, some thiophene compounds act as anti-inflammatory agents, while others work as serotonin antagonists

Biochemical Pathways

Thiophene-based compounds can affect a variety of biochemical pathways due to their diverse biological and physiological functions . They have been reported to exhibit anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer properties . .

Future Directions

Thiophene and its substituted derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.